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Compound of Interest

Compound Name: Panosialin-IA

Cat. No.: B12679197 Get Quote

Essential Safety and Handling Guide for Panosialin-
IA
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Panosialin-IA. Panosialin-IA,

also known as Panosialin B, is an aryl sulfate produced by Streptomyces species.[1] It

functions as an enzyme inhibitor, demonstrating activity against acid phosphatase and various

glycoside hydrolases, including neuraminidase.[2] Due to its biological activity and

classification as a phenolic lipid, which can interact with biological membranes, proper handling

and personal protective equipment are essential to ensure laboratory safety.[3]

Chemical and Physical Properties
A summary of the known properties of Panosialin-IA is provided below. This information is

critical for understanding its behavior and for taking appropriate safety precautions.
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Property Value Source

Molecular Formula C21H36O8S2 PubChem[1]

Molecular Weight 480.6 g/mol PubChem[1]

IUPAC Name

(3-pentadecyl-5-

sulfooxyphenyl) hydrogen

sulfate

PubChem[1]

Synonyms

Panosialin B, BRN 2682664,

Resorcinol, 5-pentadecyl-,

disulfate (ester)

PubChem[1]

Appearance (Assumed) Crystalline solid N/A

Solubility

(Assumed) Soluble in organic

solvents such as DMSO and

ethanol

N/A

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Panosialin-IA.[4] The following table

outlines the minimum recommended PPE for handling this compound in a laboratory setting.[5]
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PPE Item Specification Rationale

Hand Protection Nitrile or neoprene gloves.
To prevent skin contact with

the compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

or aerosols.

Body Protection
A fully buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. A

respirator may be required for

handling large quantities or if

aerosols are generated.

To prevent inhalation of the

compound, especially if it is in

powdered form or if aerosols

are generated.

Operational and Disposal Plans
A clear and systematic approach to handling and disposing of Panosialin-IA is crucial for

maintaining a safe laboratory environment.

Experimental Workflow
The following diagram illustrates a typical workflow for handling Panosialin-IA in a research

setting.
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Caption: Experimental workflow for handling Panosialin-IA.
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Disposal Plan
All waste materials contaminated with Panosialin-IA should be considered hazardous waste.

Solid Waste: Collect all contaminated solid waste, such as gloves, pipette tips, and weighing

paper, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Panosialin-IA in a designated, sealed, and

clearly labeled hazardous waste container. Do not pour down the drain.

Disposal: All hazardous waste must be disposed of following your institution's and local

environmental regulations.

Experimental Protocols
General Handling and Storage

Storage: Store Panosialin-IA in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials.

Weighing: To minimize inhalation exposure, weigh the solid compound in a chemical fume

hood or a ventilated balance enclosure.

Solution Preparation: When preparing solutions, add the solvent to the pre-weighed

Panosialin-IA slowly to avoid splashing.

Mechanism of Action: Enzyme Inhibition
Panosialin-IA acts as an inhibitor of enzymes such as acid phosphatase and neuraminidase.

[2] The following diagram illustrates a simplified signaling pathway of enzyme inhibition.
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Caption: Simplified diagram of Panosialin-IA's enzyme inhibition mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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